Cas no 1339451-29-4 (3-(2,3-difluorophenyl)prop-2-yn-1-ol)

• Product Name: 3-(2,3-difluorophenyl)prop-2-yn-1-ol
• CAS No: 1339451-29-4
• MF: C₉H₆F₂O
• MW: 168.140149593353
• CID: 4589429
• Update Time: 2025-08-05

3-(2,3-difluorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-difluorophenyl)prop-2-yn-1-ol

• Inchi： 1S/C9H6F2O/c10-8-5-1-3-7(9(8)11)4-2-6-12/h1,3,5,12H,6H2
• InChI Key： SFNKPFHRWFUXOB-UHFFFAOYSA-N
• SMILES： C(O)C#CC1=CC=CC(F)=C1F

Additional information on 3-(2,3-difluorophenyl)prop-2-yn-1-ol

3-(2,3-Difluorophenyl)prop-2-yn-1-ol: A Comprehensive Overview

3-(2,3-Difluorophenyl)prop-2-yn-1-ol, also known by its CAS number 1339451-29-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with a propargyl alcohol moiety. The presence of the fluorine atoms on the phenyl ring introduces interesting electronic and steric properties, making this compound a valuable building block in organic synthesis.

The synthesis of 3-(2,3-difluorophenyl)prop-2-yn-1-ol typically involves multi-step processes that often start with the preparation of the difluorophenyl precursor. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and cost associated with its production. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to construct the carbon-fluorine bonds, which has significantly improved the yield and purity of the compound.

In terms of physical properties, 3-(2,3-difluorophenyl)prop-2-yn-1-ol exhibits a melting point of approximately 45°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various solution-based reactions. The compound's ability to form stable complexes with transition metals has been extensively studied, particularly in the context of catalytic applications.

The chemical reactivity of 3-(2,3-difluorophenyl)prop-2-yn-1-ol is influenced by both its alkyne and alcohol functionalities. The propargyl alcohol group is known for its nucleophilic properties, which can be exploited in conjugate additions and other alkyne chemistry reactions. Recent studies have highlighted its potential as a precursor for synthesizing bioactive molecules, including antiviral agents and anticancer drugs. For example, researchers have successfully used this compound to construct complex polycyclic structures through enantioselective cyclization reactions.

In the field of materials science, 3-(2,3-difluorophenyl)prop-2-yn-1-ol has found applications in the development of advanced polymers and coatings. Its ability to undergo controlled polymerization under specific conditions has led to the creation of materials with tailored mechanical and thermal properties. Additionally, its fluorinated aromatic ring contributes to enhanced chemical resistance and stability in harsh environments.

The biological activity of 3-(2,3-difluorophenyl)prop-2-yinol has been a focal point of recent research efforts. Studies have demonstrated that this compound exhibits moderate inhibitory effects against certain enzymes involved in inflammatory pathways. While further investigations are needed to fully understand its pharmacokinetic profile and toxicity profile, these findings suggest potential avenues for drug development.

In conclusion, 3-(2,3-difluorophenyl)prop-2-yinol, or CAS No. 1339451-294444444444444444 is a multifaceted compound with diverse applications across chemistry and related disciplines. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel materials and therapeutic agents. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.